Cas no 2305272-29-9 (N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide)

• Product Name: N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide
• CAS No: 2305272-29-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5415199
• PubChem ID: 137934792
• Update Time: 2025-07-16

N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl]prop-2-enamide
• Z2738286744
• EN300-26600034
• 2305272-29-9
• N-[1-(2-Methyl-2,3-dihydroindol-1-yl)-1-oxopropan-2-yl]prop-2-enamide
• N-[2-(2,3-Dihydro-2-methyl-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide
• N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide

• Inchi： 1S/C15H18N2O2/c1-4-14(18)16-11(3)15(19)17-10(2)9-12-7-5-6-8-13(12)17/h4-8,10-11H,1,9H2,2-3H3,(H,16,18)
• InChI Key： HRIBFBAPNUXMJW-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1C2=C(C=CC=C2)CC1C)=O)(=O)C=C

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Additional information on N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide

N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide (CAS No. 2305272-29-9): A Comprehensive Overview

N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide (CAS No. 2305272-29-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and inflammatory disorders.

The chemical structure of N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide is composed of a substituted indole ring and an amide functional group. The presence of the indole moiety, a common scaffold in bioactive molecules, suggests that this compound may exhibit significant biological activity. Recent studies have highlighted the importance of indole derivatives in modulating various physiological processes, including neurotransmission and inflammation.

In terms of its chemical properties, N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide is a solid at room temperature with a molecular weight of approximately 305.4 g/mol. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol makes it suitable for use in various experimental settings. The compound's stability under different conditions has been extensively studied to ensure its reliability in both laboratory and clinical applications.

One of the key areas of research involving N-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-ylprop-2-enamide is its potential as a neuroprotective agent. Preclinical studies have shown that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and the inhibition of pro-inflammatory cytokines, which are known to contribute to neuronal cell death.

Additionally, N-1-(2-methyl-2,3-dihydro-1H-indol-1-y l)-1-o xopropan - 2 - ylprop - 2 - enamide has demonstrated anti-inflammatory properties in both in vitro and in vivo models. In particular, it has been shown to inhibit the production of pro-inflammatory mediators such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N - 1 - ( 2 - methyl - 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 1 - oxopropan - 2 - ylprop - 2 - enamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it a viable option for oral administration. Furthermore, its low toxicity profile in preclinical studies supports its potential for further development into clinical trials.

In conclusion, N - 1 - ( 2 - methyl - 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 1 - oxopropan - 2 - ylprop - 2 - enamide (CAS No. 2305272––9) represents a promising compound with diverse biological activities. Its potential applications in neuroprotection and anti-inflammatory therapy make it an exciting target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the treatment options for various diseases.